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Compound of Interest

Compound Name: 1-Chloro-2-methylpropene

Cat. No.: B051992

Technical Data for 1-Chloro-2-methylpropene

This document provides the fundamental molecular data for 1-Chloro-2-methylpropene, a
compound relevant in various organic syntheses. The information is intended for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Core Molecular Information

1-Chloro-2-methylpropene, also known by synonyms such as Isocrotyl chloride and (3,3-
Dimethylvinyl chloride, is a halogenated alkene.[1][2][3] Its fundamental properties, including
molecular formula and weight, are crucial for stoichiometric calculations and analytical
characterization in experimental settings.

The accepted molecular formula for 1-Chloro-2-methylpropene is C4H7CI.[1][2][3][4][5]
Based on this formula, the molecular weight is calculated to be 90.55 g/mol .[1][2][3][4][5]

Data Summary

The essential molecular details are summarized in the table below for quick reference.
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Identifier Value

Molecular Formula C4HT7CI[1][2][3][4][5]

Molecular Weight 90.55 g/mol [1][2][5]

IUPAC Name 1-chloro-2-methylprop-1-ene[1]
CAS Registry Number 513-37-1[2][3]

Line Formula (CH3)2C=CHCI[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Chloro-2-methylpropene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051992#1-chloro-2-methylpropene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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